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The table below summarizes the key quantitative data on thrombocytopenia from clinical trials, which forms

the basis for monitoring and management guidelines [1] [2] [3].

Trial Population
Dose
Regimen

Incidence of Grade 3/4
Thrombocytopenia

Recommended Management
Actions

Recurrent High-Grade
Glioma (Pre-op) [1]

30 mg/day, 4
days pre-

surgery

No delays/cancellations
of surgery reported

Pre-operative dose of 30 mg
chosen to maintain platelets

>100,000/μL for surgery [1].

Recurrent High-Grade

Glioma (Maintenance) [1]

45 mg/day

(4 days
on/24 off)

5 out of 16 patients

(31%)

Monitor counts; dose

interruption/reduction likely
required.

Relapsed/Refractory
DLBCL [2] [3]

45 mg/day
(4 days

on/24 off)

18 out of 23 patients
(78%)

Requires intensive monitoring
and is a common reason for

dose modification.

Advanced Solid Tumors

[2] [3]

45 mg/day

(4 days
on/24 off)

7 out of 41 patients

(17%)

Monitor counts for dose

management.
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Trotabresib Platelet Management Protocol for Surgery

For a patient scheduled for surgery while on trotabresib, follow this clinical workflow for platelet

management:

Patient on Trotabresib
Needs Surgery

Pre-operative Phase:
Switch to 30 mg/day x 4 days

Monitor Platelet Count
(Target: ≥100 x 10³/µL)

Platelets ≥100 x 10³/µL?

Proceed with Surgery

Yes

Hold trotabresib dose
Consult hematology

No

Post-operative Recovery
(≥4 weeks from first pre-op dose)

Resume Maintenance:
45 mg/day (4 days on/24 off)

Click to download full resolution via product page
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Key Rationale for the Protocol

Pre-operative Dose Reduction: The 30 mg dose was specifically selected for the pre-operative
window in a clinical trial to maintain platelet counts above the surgical threshold of 100 x 10³/µL, and

was successful in avoiding delays or cancellations of surgery [1].
Platelet Transfusion Threshold: For a major non-neuraxial surgery, the 2025 AABB/ICTMG

international guidelines recommend platelet transfusion if the count is less than 50 x 10³/µL [4] [5].
This provides a clear action point if platelet levels drop significantly despite dose holding.

Post-operative Break: Allowing at least 4 weeks for recovery after surgery before re-initiating
maintenance therapy was part of the established study design and is critical for patient recovery [1].

Detailed Monitoring & Dose Modification Guide

Implement this detailed monitoring plan for patients on trotabresib, particularly around surgery.

Treatment
Phase

Monitoring Frequency Action for Thrombocytopenia

Pre-Surgery Baseline, then daily during
4-day pre-op dosing

If platelets <100 x 10³/µL, hold dose and postpone
surgery. Consult guidelines for transfusion needs [4].

| Maintenance Therapy | Weekly for first 2 cycles, then at start of each cycle or as clinically indicated |

Grade 3 (25-50 x 10³/µL): Interrupt dose until recovery to ≤ Grade 1 (≤75 x 10³/µL), then resume at same or

reduced dose. Grade 4 (<25 x 10³/µL): Interrupt dose until recovery to ≤ Grade 1, then resume at a reduced

dose or discontinue [2] [3]. |

Key Takeaways for Practitioners

Thrombocytopenia is a class-wide effect of BET inhibitors, not unique to trotabresib, as seen

with other agents like molibresib and TQB3617 [6] [7]. However, it is generally manageable with
vigilant monitoring.

Proactive management is essential. The protocol of reducing the dose before planned surgery has
been clinically validated and should be adopted to minimize procedural risks [1].

Adhere to latest transfusion guidelines. Using a restrictive transfusion strategy (only transfusing
when necessary based on platelet count and clinical context) is supported by evidence, reduces risks,
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and conserves resources [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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